17beta-Acetoxy-2alpha-bromo-5alpha-androstanone
17beta-Acetoxy-2alpha-bromo-5alpha-androstanone
Brand Name:
Vulcanchem
CAS No.:
6173-35-9
VCID:
VC0124382
InChI:
InChI=1S/C21H31BrO3/c1-12(23)25-19-7-6-15-14-5-4-13-10-18(24)17(22)11-21(13,3)16(14)8-9-20(15,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15-,16-,17+,19-,20-,21-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)Br)C)C
Molecular Formula:
C21H31BrO3
Molecular Weight:
411.4 g/mol
17beta-Acetoxy-2alpha-bromo-5alpha-androstanone
CAS No.: 6173-35-9
Cat. No.: VC0124382
Molecular Formula: C21H31BrO3
Molecular Weight: 411.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 6173-35-9 |
|---|---|
| Molecular Formula | C21H31BrO3 |
| Molecular Weight | 411.4 g/mol |
| IUPAC Name | [(2R,5S,8R,9S,10S,13S,14S,17S)-2-bromo-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C21H31BrO3/c1-12(23)25-19-7-6-15-14-5-4-13-10-18(24)17(22)11-21(13,3)16(14)8-9-20(15,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15-,16-,17+,19-,20-,21-/m0/s1 |
| Standard InChI Key | KIYCCKUSMYHYMN-LKIOEXHTSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C[C@H](C(=O)C4)Br)C)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)Br)C)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)Br)C)C |
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